Cas no 267431-79-8 (N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline)

• Product Name: N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline
• CAS No: 267431-79-8
• MF: C₂₁H₂₆N₂
• MW: 306.444545269012
• MDL: MFCD20922892
• CID: 4712006
• PubChem ID: 1818690
• Update Time: 2025-05-27

N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• N-[(E)-4-(2,6-dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline
• N-{3-[(2,6-Dimethylphenyl)amino]-1-methyl-2-buten-1-ylidene}-2,6-dimethylbenzenamine
• N-[3-[(2,6-Dimethylphenyl)amino]-1-methyl-2-buten-1-ylidene]-2,6-dimethylbenzenamine
• N-(3-[(2,6-DIMETHYLPHENYL)AMINO]-1-METHYL-2-BUTEN-1-YLIDENE)-2,6-DIMETHYLBENZENAMINE
• 267431-79-8
• N-(4-((2,6-Dimethylphenyl)amino)pent-3-en-2-ylidene)-2,6-dimethylaniline
• AKOS040768588
• BS-45690
• N-[(E,3E)-3-(2,6-dimethylphenyl)imino-1-methyl-but-1-enyl]-2,6-dimethyl-aniline
• MFCD20922892
• N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline

• MDL： MFCD20922892
• Inchi： 1S/C21H26N2/c1-14-9-7-10-15(2)20(14)22-18(5)13-19(6)23-21-16(3)11-8-12-17(21)4/h7-13,22H,1-6H3/b18-13+,23-19+
• InChI Key： XXZVZICLUJKKAL-JVMCPMGWSA-N
• SMILES： N(/C(/C)=C/C(/C)=N/C1C(C)=CC=CC=1C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 306.209598838g/mol
• Monoisotopic Mass: 306.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.4
• XLogP3: 5.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline

N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline (CAS No. 267431-79-8): A Comprehensive Overview

N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline (CAS No. 267431-79-8) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, often referred to by its systematic name, is a derivative of aniline and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of new pharmaceuticals and materials.

The molecular structure of N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline is characterized by a central aniline moiety substituted with a complex imine group. The presence of multiple methyl groups and the specific arrangement of the double bond in the imine moiety contribute to its unique chemical reactivity and biological activity. This compound has been the subject of numerous studies due to its potential as a lead compound in drug discovery and its use as a building block in the synthesis of more complex molecules.

Recent research has highlighted the importance of N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the activity of key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases.

In addition to its potential therapeutic applications, N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline has also been explored for its use in materials science. Its unique electronic properties and stability make it suitable for applications in organic electronics and photovoltaic devices. Researchers at the University of California have reported that this compound can be used as a dopant in organic semiconductors, enhancing their electrical conductivity and performance.

The synthesis of N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline typically involves a multi-step process that includes the formation of the imine group through condensation reactions. The choice of solvents and reaction conditions plays a crucial role in achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The characterization of N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These techniques provide detailed information about the molecular structure and purity of the compound, which is essential for both research and industrial applications.

In conclusion, N-[(E)-4-(2,6-Dimethylphenyl)iminopent-2-en-2-yl]-2,6-dimethylaniline (CAS No. 267431-79-8) is a versatile organic compound with significant potential in various fields. Its unique chemical properties make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new aspects of its behavior and utility, further solidifying its importance in modern scientific endeavors.